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Compound of Interest

Compound Name: Methyl adipoyl chloride

Cat. No.: B057644 Get Quote

Technical Support Center: Methyl Adipoyl
Chloride
This technical support guide is designed for researchers, scientists, and drug development

professionals. It provides essential information on the stability and storage of methyl adipoyl
chloride, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is methyl adipoyl chloride and what are its primary characteristics?

Methyl adipoyl chloride (also known as Methyl 6-chloro-6-oxohexanoate) is a chemical

intermediate with the molecular formula C₇H₁₁ClO₃. It is a moisture-sensitive liquid that is

highly reactive.[1] Due to its reactivity, it is a valuable reagent in organic synthesis, particularly

for creating polymers and other complex molecules.

Q2: What are the recommended storage conditions for methyl adipoyl chloride to ensure its

stability?

To maintain its integrity, methyl adipoyl chloride should be stored in a tightly sealed container

in a cool, dry, and well-ventilated area.[2][3][4] Storage under an inert atmosphere, such as

nitrogen or argon, is highly recommended to prevent degradation from atmospheric moisture.

[3] Some suppliers also recommend refrigeration.[3]
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Q3: What materials and substances are incompatible with methyl adipoyl chloride?

Methyl adipoyl chloride is incompatible with a range of substances. Contact with these should

be strictly avoided to prevent hazardous reactions:

Water: Reacts violently to produce hydrochloric acid.[5][6]

Alcohols: Reacts vigorously.[4][5]

Bases (e.g., amines, sodium hydroxide): Reacts strongly.[4][5][7]

Strong oxidizing agents.[2][4][7]

Q4: What are the primary signs of degradation of methyl adipoyl chloride?

Visual signs of degradation can include a change in color or the appearance of cloudiness. The

presence of fumes when opening the container is a strong indicator of a reaction with moisture

in the air, leading to the formation of hydrogen chloride gas.[8] This gives off a sharp, acrid

smell.

Q5: What are the hazardous decomposition products of methyl adipoyl chloride?

Upon decomposition, particularly under fire conditions, methyl adipoyl chloride can release

irritating and toxic fumes and gases.[2][9] These include carbon monoxide (CO), carbon dioxide

(CO₂), and hydrogen chloride (HCl) gas.[3][8]
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Problem Possible Cause Troubleshooting Steps

Fuming upon opening the

container

Exposure to atmospheric

moisture.

Immediately handle the

reagent in a fume hood. Purge

the container headspace with

a dry inert gas (e.g., nitrogen

or argon) before resealing

tightly. For future use, consider

handling in a glovebox.

Poor or no reaction yield

Degradation of methyl adipoyl

chloride due to improper

storage or handling.

1. Verify Reagent Quality: If

possible, analyze the reagent

for purity. 2. Use a Fresh

Bottle: Repeat the experiment

with a new, unopened bottle of

methyl adipoyl chloride. 3.

Ensure Anhydrous Conditions:

Rigorously dry all glassware

(oven-dried or flame-dried) and

use anhydrous solvents.[6][10]

Inconsistent experimental

results

Partial hydrolysis of the

reagent.

Small amounts of moisture can

lead to partial hydrolysis,

creating impurities that affect

the reaction. It is crucial to

handle the reagent under

strictly anhydrous conditions

for every use. Consider

aliquoting the reagent into

smaller, single-use containers

under an inert atmosphere to

avoid repeated opening of the

main stock bottle.

Formation of a solid precipitate

in the reagent bottle

Hydrolysis to adipic acid

monomethyl ester.

The reagent has likely been

compromised by moisture. It is

not recommended for use in

reactions where high purity is

required.
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Stability and Physical Properties
The following table summarizes key data for methyl adipoyl chloride. Please note that

specific stability data, such as degradation rates under various conditions, is not widely

published. The stability is highly dependent on the storage and handling conditions.

Property Value Reference

Molecular Formula C₇H₁₁ClO₃

Molecular Weight 178.61 g/mol

Appearance Clear, pale yellow liquid [1]

Boiling Point 76 °C at 0.8 mmHg [1]

Density 1.148 g/mL at 25 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup
[11]

Storage Temperature
Room temperature, under inert

atmosphere
[1]

Moisture Sensitivity
Highly sensitive; reacts

violently with water
[1][5]

Experimental Protocols
Protocol for Handling and Dispensing Methyl Adipoyl Chloride

This protocol outlines the procedure for safely handling methyl adipoyl chloride to minimize

exposure and prevent degradation.

Preparation:

Ensure all glassware is thoroughly dried in an oven at a minimum of 125°C overnight and

cooled in a desiccator or under a stream of dry inert gas.[10]

Work in a certified chemical fume hood.
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Have appropriate personal protective equipment (PPE) on, including safety goggles, a

face shield, and chemical-resistant gloves.

Inert Atmosphere:

Before opening, allow the reagent container to equilibrate to the ambient temperature of

the laboratory to prevent condensation.

Use a Schlenk line or a glovebox to handle the reagent under a positive pressure of an

inert gas (nitrogen or argon).

Dispensing:

Use a clean, dry syringe or cannula to transfer the liquid.

If using a syringe, ensure it is purged with inert gas multiple times before drawing the

liquid.

Transfer the desired amount to the reaction vessel, which should also be under an inert

atmosphere.

Storage after Use:

Purge the headspace of the original container with inert gas before tightly resealing.

Wrap the cap and neck of the bottle with Parafilm® for an extra layer of protection against

moisture ingress.

Store the container in a designated, dry location away from incompatible materials.
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Caption: Factors influencing the stability of methyl adipoyl chloride.
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Caption: Troubleshooting workflow for experiments with methyl adipoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b057644?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/343276250_Handling_of_Air-Sensitive_and_Moisture-Sensitive_Reagents_in_an_Undergraduate_Chemistry_Laboratory_The_Importance_of_the_Syringe
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://books.rsc.org/books/edited-volume/903/chapter/692670/Accelerated-Stability-Testing-History-and-Recent
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Reactivity_of_Acyl_Fluorides_and_Acyl_Chlorides_for_Researchers_and_Drug_Development_Professionals.pdf
https://lnct.ac.in/wp-content/uploads/2020/03/ACCELERATED_STABILITY_TESTING__1_.pptx
https://moodle2.units.it/pluginfile.php/378232/mod_resource/content/1/Preparing%20Anhydrous%20Reagents%20and%20Equipment.pdf
https://www.benchchem.com/pdf/Handling_and_storage_guidelines_for_moisture_sensitive_anhydrides.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13168~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:02:58~~Adipoyl%20chloride~~
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34809
https://www.jove.com/v/10227/preparing-anhydrous-reagents-and-equipment
https://www.biopharminternational.com/view/assessing-shelf-life-using-real-time-and-accelerated-stability-tests
https://www.benchchem.com/product/b057644#stability-and-storage-conditions-for-methyl-adipoyl-chloride
https://www.benchchem.com/product/b057644#stability-and-storage-conditions-for-methyl-adipoyl-chloride
https://www.benchchem.com/product/b057644#stability-and-storage-conditions-for-methyl-adipoyl-chloride
https://www.benchchem.com/product/b057644#stability-and-storage-conditions-for-methyl-adipoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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